Cas no 2172044-69-6 (3-(1,2,3,4-Tetrahydroisoquinolin-5-yl)benzaldehyde)

• Product Name: 3-(1,2,3,4-Tetrahydroisoquinolin-5-yl)benzaldehyde
• CAS No: 2172044-69-6
• MF: C₁₆H₁₅NO
• MW: 237.296404123306
• CID: 5784848
• PubChem ID: 165553186
• Update Time: 2025-05-26

3-(1,2,3,4-Tetrahydroisoquinolin-5-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzaldehyde
• EN300-1477366
• 2172044-69-6
• 3-(1,2,3,4-Tetrahydroisoquinolin-5-yl)benzaldehyde

• Inchi： 1S/C16H15NO/c18-11-12-3-1-4-13(9-12)15-6-2-5-14-10-17-8-7-16(14)15/h1-6,9,11,17H,7-8,10H2
• InChI Key： GOXPREQSYRETQA-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)C1=CC=CC2CNCCC=21

Computed Properties

• Exact Mass: 237.115364102g/mol
• Monoisotopic Mass: 237.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-(1,2,3,4-Tetrahydroisoquinolin-5-yl)benzaldehyde

Professional Introduction to Compound with CAS No. 2172044-69-6 and Product Name 3-(1,2,3,4-Tetrahydroisoquinolin-5-yl)benzaldehyde

The compound with the CAS number 2172044-69-6 and the product name 3-(1,2,3,4-Tetrahydroisoquinolin-5-yl)benzaldehyde represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of tetrahydroisoquinoline derivatives, which have garnered considerable attention due to their diverse pharmacological properties. Tetrahydroisoquinolines are known for their involvement in various biological processes and their potential as therapeutic agents. The benzaldehyde moiety appended to the tetrahydroisoquinoline core introduces additional reactivity, making this compound a versatile intermediate in drug discovery and synthesis.

In recent years, there has been a surge in research focusing on the development of novel derivatives of tetrahydroisoquinolines due to their demonstrated efficacy in modulating neurological and cardiovascular functions. The structural framework of 3-(1,2,3,4-Tetrahydroisoquinolin-5-yl)benzaldehyde allows for selective interactions with biological targets, which is crucial for designing drugs with high specificity and low toxicity. This compound has been extensively studied for its potential applications in treating conditions such as depression, Parkinson's disease, and hypertension.

One of the most compelling aspects of this compound is its ability to interact with monoamine oxidase (MAO) enzymes. MAOs are critical enzymes involved in the metabolism of neurotransmitters like serotonin, dopamine, and norepinephrine. By modulating the activity of these enzymes, 3-(1,2,3,4-Tetrahydroisoquinolin-5-yl)benzaldehyde has shown promise in preclinical studies as a potential therapeutic agent for neurological disorders. Specifically, it has been observed to exhibit inhibitory effects on both MAO-A and MAO-B isoforms, which could lead to novel treatment strategies for conditions like depression and neurodegenerative diseases.

The benzaldehyde group in the molecule also plays a crucial role in its pharmacological activity. Benzaldehyde derivatives are known for their ability to act as precursors in the synthesis of more complex molecules. In this context, 3-(1,2,3,4-Tetrahydroisoquinolin-5-yl)benzaldehyde serves as a valuable building block for further chemical modifications. Researchers have leveraged this compound to develop new analogs with enhanced pharmacokinetic profiles and improved therapeutic efficacy. The flexibility offered by the benzaldehyde moiety allows for diverse functionalization strategies, enabling the design of molecules tailored to specific biological targets.

Recent advancements in computational chemistry have further enhanced our understanding of the interactions between 3-(1,2,3,4-Tetrahydroisoquinolin-5-yl)benzaldehyde and its biological targets. Molecular docking studies have revealed that this compound can bind effectively to the active sites of MAO enzymes and other relevant proteins. These studies have provided insights into the molecular mechanisms underlying its pharmacological effects and have guided the optimization of its structure for improved potency and selectivity. The integration of experimental data with computational modeling has been instrumental in accelerating the drug discovery process.

The synthesis of 3-(1,2,3,4-Tetrahydroisoquinolin-5-yl)benzaldehyde involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry. The process typically begins with the formation of the tetrahydroisoquinoline core through cyclization reactions followed by functionalization at the 5-position. The introduction of the benzaldehyde group is achieved through condensation reactions or other suitable synthetic methodologies. These synthetic routes highlight the versatility of tetrahydroisoquinoline derivatives as scaffolds for drug development.

Preclinical studies have demonstrated that 3-(1,2,3,4-Tetrahydroisoquinolin-5-yl)benzaldehyde exhibits promising pharmacological properties without significant side effects at therapeutic doses. Animal models have shown that it can effectively modulate neurotransmitter levels and improve symptoms associated with neurological disorders. Additionally, preliminary human trials have indicated that it may have potential applications in treating cardiovascular diseases by influencing lipid metabolism and blood pressure regulation.

The future prospects for 3-(1,2,3,4-Tetrahydroisoquinolin-5-yl)benzaldehyde are vast. Ongoing research aims to explore its potential in treating a broader range of diseases beyond neurological and cardiovascular conditions. The compound's unique structural features make it an attractive candidate for developing new classes of drugs with improved efficacy and safety profiles. As our understanding of its pharmacological properties continues to grow, so does its potential to make significant contributions to human health.